![molecular formula C13H19N3O3 B2634347 N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-ethoxyacetamide CAS No. 2034266-63-0](/img/structure/B2634347.png)
N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-ethoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-ethoxyacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties, which make it an ideal candidate for use in scientific research. In
Scientific Research Applications
Synthesis and Chemical Properties
- N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-ethoxyacetamide is part of a class of compounds synthesized for various research applications, including the design and synthesis of thiazolidin-4-ones based on related chromen-4-yl acetic acids, which have been studied for their antibacterial activity (Čačić et al., 2009).
- This compound is related to pyridazine derivatives, which have been investigated for their corrosion inhibition properties, revealing that certain derivatives can significantly inhibit the corrosion of mild steel in acidic conditions (Ghazoui et al., 2017).
- Research on similar pyridazine derivatives has also led to the synthesis of novel classes of pyridazin-3-one and 2-amino-5-arylazopyridine derivatives, which have been used in the synthesis of fused azines, demonstrating the versatility and reactivity of this class of compounds (Ibrahim & Behbehani, 2014).
Antimicrobial and Antibacterial Activities
- Similar compounds have been synthesized and studied for their antimicrobial and antibacterial activities. For instance, novel monocyclic cis-β-lactams were prepared using a related compound as an acid activator, and these new compounds were evaluated for their antibacterial and antifungal activities against various bacterial and fungal strains (Mishra et al., 2020).
- Another study involved the synthesis of novel thieno[2,3-c]pyridazines using a related starting material, leading to the discovery of compounds with significant antibacterial activities (Al-Kamali et al., 2014).
Antioxidant Activity
- In a different context, related coumarin derivatives have been synthesized and their antioxidant activities have been assessed, highlighting the potential of compounds in this class for antioxidant applications (Kadhum et al., 2011).
Structural Analysis
- The structural properties of similar compounds have been extensively studied. For instance, crystal structure and Hirshfeld surface analysis have been conducted on a pyridazinyl compound, shedding light on its molecular packing and interactions (Zaoui et al., 2019).
Conformational Studies
- Some research has focused on investigating the bioactive conformation of histamine H3 receptor antagonists by using a cyclopropylic strain-based conformational restriction strategy, highlighting the significance of the cyclopropyl group, a feature also present in this compound (Watanabe et al., 2010).
properties
IUPAC Name |
N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-2-ethoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3/c1-2-19-9-12(17)14-7-8-16-13(18)6-5-11(15-16)10-3-4-10/h5-6,10H,2-4,7-9H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFIJDZAROOEDQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)NCCN1C(=O)C=CC(=N1)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.